Cas no 1803783-29-0 (Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate
• CAS No: 1803783-29-0
• MF: C₁₄H₁₄F₃NO₂
• MW: 285.261674404144
• CID: 4944268
• Update Time: 2025-06-12

Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C14H14F3NO2/c1-3-9-5-10(7-13(19)20-4-2)11(8-18)12(6-9)14(15,16)17/h5-6H,3-4,7H2,1-2H3
• InChI Key： FBXYSJPZXFZPLG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC)C=C(CC(=O)OCC)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate

Comprehensive Analysis of Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate (CAS No. 1803783-29-0)

The compound Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate (CAS No. 1803783-29-0) is a highly specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, ethyl substituent, and trifluoromethyl moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive compounds and fine chemicals.

One of the key reasons for the growing attention toward Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate is its role in drug discovery. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of drug candidates, which is crucial for improving bioavailability. This aligns with current trends in medicinal chemistry, where researchers focus on optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) of potential therapeutics. Additionally, the cyano group can serve as a versatile handle for further chemical modifications, enabling the creation of diverse molecular libraries.

In the context of agrochemical innovation, this compound has shown promise in the development of crop protection agents. The trifluoromethyl group is known to enhance the biological activity of pesticides and herbicides, making it a sought-after feature in modern agrochemical formulations. With the global push toward sustainable agriculture, the demand for high-efficiency, low-toxicity agrochemicals is rising, and Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate could play a pivotal role in meeting these needs.

From a synthetic chemistry perspective, the compound's structure offers multiple reactive sites, making it a versatile synthon for constructing heterocycles and other complex frameworks. Its ethyl ester functionality allows for easy hydrolysis or transesterification, while the cyano group can participate in nucleophilic addition reactions. These properties are particularly valuable in multistep synthesis and cascade reactions, which are central to modern organic synthesis strategies.

The compound's CAS No. 1803783-29-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate," "applications of trifluoromethylphenylacetate derivatives," and "cyano-substituted phenylacetates in drug design." These search trends highlight the compound's interdisciplinary importance, bridging pharmaceutical chemistry, material science, and agrochemical development.

Environmental and regulatory considerations are also critical when working with Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate. While the compound itself is not classified as hazardous, its derivatives must be evaluated for ecological impact and biodegradability. This aligns with the broader industry shift toward green chemistry principles, emphasizing safer solvents, reduced waste, and sustainable processes. Researchers are exploring catalytic methods and microwave-assisted synthesis to optimize the production of this compound with minimal environmental footprint.

In summary, Ethyl 2-cyano-5-ethyl-3-(trifluoromethyl)phenylacetate (CAS No. 1803783-29-0) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and advanced materials. Its unique structural features, combined with the growing demand for high-performance chemicals, position it as a key player in contemporary chemical innovation. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow exponentially.